Cas no 119945-11-8 (N-Acetyl-3-(methylamino)-L-alanine)

N-Acetyl-3-(methylamino)-L-alanine is a modified amino acid derivative with potential applications in biochemical research and peptide synthesis. Its acetylated amino group and methylamino substitution at the β-position enhance stability and alter reactivity, making it useful for studying enzyme interactions or designing specialized peptides. The L-configuration ensures compatibility with natural biological systems, while the methylamino group introduces unique steric and electronic properties. This compound may serve as a precursor for tailored biomolecules or as a probe for investigating metabolic pathways. Its structural features offer opportunities for exploring non-canonical amino acid incorporation or modulating peptide conformation and function in controlled experimental settings.

N-Acetyl-3-(methylamino)-L-alanine structure

119945-11-8 structure

Product Name:N-Acetyl-3-(methylamino)-L-alanine

CAS No:119945-11-8

MF:C₆H₁₂N₂O₃

MW:160.17108

CID:132339

PubChem ID:17788645

Update Time:2025-05-27

N-Acetyl-3-(methylamino)-L-alanine Chemical and Physical Properties

Names and Identifiers

- Alanine,N-acetyl-3-(methylamino)-
- 2-Acetamido-3-(methylamino)propanoic acid
- Alanine, N-acetyl-3-(methylamino)- (9CI)
- DL-3-methylamino-3-acetylamino-propionic acid
- N-Acetyl-3-(methylamino)-L-alanine
- 2-acetamido-3-(methylamino)propanoicacid
- alpha-acetamido-beta-methylaminopropionic acid
- CS-0161289
- C71673
- PAIDTRITGXTLRV-UHFFFAOYSA-N
- 119945-11-8
- AKOS013906840
- DS-18793
- 2-acetylamino-3-(methylamino)propionic acid
- SCHEMBL10555038
- Inchi： 1S/C6H12N2O3/c1-4(9)8-5(3-7-2)6(10)11/h5,7H,3H2,1-2H3,(H,8,9)(H,10,11)/t5-/m0/s1
- InChI Key： PAIDTRITGXTLRV-YFKPBYRVSA-N
- SMILES： C(O)(=O)[C@H](CNC)NC(C)=O

Computed Properties

Exact Mass: 160.08486
Monoisotopic Mass: 160.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.5
Topological Polar Surface Area: 78.4Å²

Experimental Properties

PSA: 78.43

N-Acetyl-3-(methylamino)-L-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM248125-1g	2-Acetamido-3-(methylamino)propanoic acid	119945-11-8	97%	1g	$405	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AV876-50mg	N-Acetyl-3-(methylamino)-L-alanine	119945-11-8	97%	50mg	65.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AV876-200mg	N-Acetyl-3-(methylamino)-L-alanine	119945-11-8	97%	200mg	151.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AV876-1g	N-Acetyl-3-(methylamino)-L-alanine	119945-11-8	97%	1g	529.0CNY	2021-07-12
Chemenu	CM248125-1g	2-Acetamido-3-(methylamino)propanoic acid	119945-11-8	97%	1g	$405	2023-02-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AV876-250mg	N-Acetyl-3-(methylamino)-L-alanine	119945-11-8	97%	250mg	227CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AV876-100mg	N-Acetyl-3-(methylamino)-L-alanine	119945-11-8	97%	100mg	109CNY	2021-05-08
1PlusChem	1P0098AN-100mg	Alanine, N-acetyl-3-(methylamino)- (9CI)	119945-11-8	97%	100mg	$57.00	2023-12-26
1PlusChem	1P0098AN-250mg	Alanine, N-acetyl-3-(methylamino)- (9CI)	119945-11-8	97%	250mg	$75.00	2023-12-26
Aaron	AR0098IZ-100mg	Alanine, N-acetyl-3-(methylamino)- (9CI)	119945-11-8	97%	100mg	$54.00	2025-02-10